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Compound Name: Sodium fumarate-2,3-13C2

CAS No.: 312623-83-9

Cat. No.: B1628572

Get Quote

Technical Support Center: Hyperpolarized ¹³C-
Fumarate Studies
Welcome to the technical support center for hyperpolarized ¹³C-fumarate studies. This guide is

designed for researchers, scientists, and drug development professionals to provide expert

advice, troubleshooting assistance, and detailed protocols for optimizing your experiments. As

Senior Application Scientists, we have structured this guide to address the most common

challenges and questions encountered in the field, grounding our advice in established

scientific principles.

Fundamental Concepts: Why T₁ Relaxation is
Critical
Hyperpolarized ¹³C MRI is a powerful modality for imaging metabolic processes in real-time

with a signal enhancement of 10,000 to 100,000-fold over thermal equilibrium.[1] This

enhanced signal, however, is transient and decays irreversibly back to the thermal equilibrium

state. The rate of this decay is governed by the spin-lattice relaxation time, or T₁.[2]
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A sufficiently long T₁ is paramount for a successful experiment. It dictates the available time

window for injection, substrate delivery to the tissue of interest, metabolic conversion, and data

acquisition.[2][3] For ¹³C-fumarate, the key is to preserve its hyperpolarized state long enough

to observe its conversion to ¹³C-malate by the enzyme fumarase, a key biomarker for cellular

necrosis.[4][5] This conversion is only readily detectable when cell membranes are

compromised, releasing fumarase into the extracellular space, making it a valuable tool for

assessing therapy response in cancer.[2][6]

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the optimization of relaxation times and

experimental design.

Q1: What is a typical T₁ relaxation time for hyperpolarized ¹³C-fumarate, and what factors

influence it?

A: The T₁ of hyperpolarized ¹³C-fumarate is highly dependent on its molecular environment.

Carbon atoms without directly attached protons, like the carboxyl carbons in fumarate ([1,4-

¹³C₂]fumarate), generally have longer T₁ relaxation times.[2] Key influencing factors include:

Magnetic Field Strength: T₁ is field-dependent.[7]

Temperature and pH: Both affect molecular tumbling rates and chemical structure, which in

turn influence T₁.[7]

Solvent: The choice of dissolution buffer and its viscosity can alter relaxation.

Paramagnetic Contaminants: The presence of even trace amounts of paramagnetic ions

(e.g., Mn²⁺, Gd³⁺) or dissolved molecular oxygen can dramatically shorten T₁, acting as

potent relaxation agents.

Q2: Which carbon position on fumarate should be labeled for the longest T₁?

A: For the longest possible T₁ relaxation time, the carboxyl carbons at the C1 and C4 positions

should be labeled ([1,4-¹³C₂]fumarate).[2] These carbons are quaternary (not directly bonded to

any protons), which minimizes the dominant dipole-dipole relaxation mechanism that protons
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would otherwise provide.[8] This choice is crucial for maximizing the signal available for

observing the downstream metabolite, malate.[2]

Q3: How does the presence of the trityl radical from the polarization process affect T₁?

A: The trityl radical (e.g., OX063) is essential for the dynamic nuclear polarization (DNP)

process but is also a paramagnetic agent.[2][9] If not adequately removed from the final

injectable solution, residual radical will severely shorten the T₁ of the hyperpolarized substrate.

It is critical to follow validated purification procedures post-dissolution, often involving a filtration

step, to ensure the radical concentration is reduced to a minimum. Consensus guidelines for

human studies mandate the reporting of residual paramagnetic agent concentration as a key

quality control criterion.[10]

Q4: My observed in vivo T₁ is much shorter than the T₁ measured in the syringe. Why?

A: This is a common and expected finding. The in vivo environment is biochemically complex.

Factors that shorten T₁ in vivo compared to a clean buffer solution include:

Binding to macromolecules: Interaction with proteins like albumin can alter molecular

tumbling rates, leading to faster relaxation.

Paramagnetic species in blood: Blood contains paramagnetic species, such as

deoxyhemoglobin, that can contribute to relaxation.

Tissue microstructure: The local cellular and extracellular environment can influence

relaxation properties. It is essential to measure T₁ both in vitro in the final formulation and in

vivo to accurately model the polarization decay for quantitative analysis.

Troubleshooting Guide
This guide provides a systematic approach to resolving common experimental issues.

Problem 1: Low Signal-to-Noise Ratio (SNR) for ¹³C-
Fumarate
A weak fumarate signal immediately after injection prevents reliable detection of its metabolic

products.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://chemnmrlab.uchicago.edu/2020/05/04/optimized-default-13c-parameters/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6490043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6490043/
https://www.researchgate.net/figure/Examples-of-13-C-T-1-Relaxation-Times-Measured-Us-ing-Hyperpolarized-Compounds_tbl1_44625178
https://www.researchgate.net/publication/391282849_Consensus_Recommendations_for_Hyperpolarized_1-13Cpyruvate_MRI_Multi-center_Human_Studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presence of Paramagnetic Contaminants:

Explanation: This is the most common cause of rapid T₁ decay. Metal ions from glassware,

water, or reagents can drastically shorten T₁.

Solution:

Use metal-free labware (plastic or acid-washed glass).

Prepare all buffers with high-purity, deionized water (18.2 MΩ·cm).

Incorporate a chelating agent like EDTA into the dissolution buffer to sequester stray

paramagnetic ions.

Ensure the trityl radical is effectively removed after dissolution.

Incorrect RF Flip Angle Calibration:

Explanation: The hyperpolarized magnetization is non-recoverable. Using flip angles that

are too large will deplete the magnetization too quickly, leaving little signal for later time

points.[11]

Solution:

Perform a proper transmit gain (B₁) calibration for the ¹³C channel.

Use a small flip angle for signal acquisition (typically 5-15 degrees) to conserve

magnetization over the course of the dynamic scan.[11]

Verify the flip angle using a phantom before the in vivo experiment.

Suboptimal Polarization or Dissolution:

Explanation: Issues with the polarization process (temperature, magnetic field, microwave

power) or an inefficient rapid dissolution can lead to a lower starting polarization.[2]

Solution:
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Verify the polarizer is operating at the specified temperature (e.g., ~1 K) and magnetic

field (e.g., 3-5 T).[2]

Ensure the dissolution process is rapid and complete to transfer the solid-state

polarization to the liquid state with minimal loss.

Check the formulation of the sample to be polarized; the concentration of the ¹³C agent

and the radical are critical.[1]

Problem 2: Fumarate Signal is Good, but No ¹³C-Malate
Signal is Detected
Detecting fumarate but not its conversion to malate points to issues with the biological system

or the sensitivity of the acquisition.

Insufficient Cell Necrosis:

Explanation: The conversion of fumarate to malate is catalyzed by fumarase, an enzyme

that is released from cells upon loss of membrane integrity (i.e., necrosis).[2][5] If the

therapeutic intervention has not induced sufficient necrosis, the enzyme concentration will

be too low for a detectable conversion within the hyperpolarization lifetime.

Solution:

Confirm the extent of cell death with a standard method, such as histology (H&E

staining) or TUNEL assay.

Adjust the timing of the imaging experiment relative to the therapeutic intervention to

coincide with the peak of necrosis.

Increase the therapeutic dose if appropriate for the experimental model.

T₁ of Malate is Too Short:

Explanation: The hyperpolarized signal must be maintained in the malate molecule. If the

local environment of the newly formed malate causes rapid relaxation, its signal may

decay before it can be detected.
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Solution: While difficult to control directly, this highlights the need for rapid acquisition

sequences. Ensure your imaging protocol begins acquiring data as soon as possible after

injection.

Low Acquisition Sensitivity:

Explanation: The malate signal is typically much smaller than the fumarate signal. The

imaging sequence may not be sensitive enough to detect it.

Solution:

Optimize the RF coil positioning and shimming over the region of interest.[11]

Increase the signal averaging or use a pulse sequence with higher intrinsic SNR, but be

mindful of the trade-off with acquisition time and T₁ decay.

Ensure the spectral resolution is sufficient to distinguish the malate peak from the

fumarate peak.[6]

Troubleshooting Logic Diagram
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Caption: Troubleshooting workflow for low fumarate SNR.
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Key Experimental Protocols
Protocol 1: T₁ Measurement of Hyperpolarized ¹³C-
Fumarate
This protocol describes a standard inversion recovery method to measure T₁ in vitro.

Objective: To accurately determine the T₁ relaxation time of the hyperpolarized ¹³C-fumarate

sample prior to injection.

Materials:

Hyperpolarized ¹³C-fumarate solution in the final buffer formulation.

NMR spectrometer or MRI scanner equipped with a ¹³C RF coil.

Syringe or NMR tube for sample holding.

Procedure:

Sample Preparation: Prepare the hyperpolarized ¹³C-fumarate sample through DNP and

rapid dissolution as you would for an in vivo experiment.

Sample Placement: Quickly transfer the solution into a syringe or NMR tube and place it

inside the coil at the magnet's isocenter.

Spectrometer Setup: Tune and match the ¹³C coil. Ensure the magnetic field is shimmed

over the sample volume.

Pulse Sequence: Use a non-selective inversion recovery pulse sequence. The basic

sequence is:

180° inversion pulse

Variable relaxation delay (τ)

Small-angle excitation pulse (e.g., 10°) for signal detection
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Acquisition

Data Acquisition:

Acquire a series of spectra, varying the relaxation delay τ across a range that brackets the

expected T₁.[12]

A typical range of τ values could be: 2s, 5s, 10s, 15s, 20s, 30s, 40s, 60s, 90s, 120s.

Crucially, because the hyperpolarized signal decays with each pulse and over time, this

experiment must be performed rapidly on a single, freshly polarized sample. The order of τ

delays should be chosen carefully, or the overall decay must be accounted for in the

analysis. A more robust method involves acquiring a single FID per τ value from multiple,

identically prepared samples, though this is resource-intensive. For a single sample, a

variable flip angle scheme can be used to maintain a pseudo-steady state.

Data Analysis:

Measure the peak integral of the ¹³C-fumarate signal for each τ value.

Fit the signal intensity (S) as a function of τ to the inversion recovery equation: S(τ) = S₀(1

- 2 * exp(-τ / T₁))

The fitted parameter T₁ is the spin-lattice relaxation time.

Experimental Workflow Diagram
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Phase 1: Preparation
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Caption: End-to-end workflow for a hyperpolarized ¹³C-fumarate experiment.
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Data Summary & Metabolic Pathway
Table 1: Representative T₁ Relaxation Times for
Hyperpolarized ¹³C-Fumarate
This table summarizes typical T₁ values. Note that actual values will vary based on the specific

experimental conditions outlined in this guide.

Compound
Carbon
Position

Magnetic
Field (T)

Medium
Approx. T₁
(s)

Reference

¹³C-Pyruvate C1 3.0 in vivo ~30 [3]

¹³C-Pyruvate C1 1.5 - 3.0 Buffer ~60 [3]

¹³C-Fumarate C1 Not Specified
Liver

Homogenate
~80 [5]

¹³C-Fumarate C1, C4 3.0
in vivo

(Tumor)
30 - 45

Estimated

from literature

Metabolic Conversion Pathway
The enzymatic conversion of fumarate to malate is the central process measured in these

experiments. The reaction is catalyzed by fumarase (also known as fumarate hydratase).
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Caption: Conversion of fumarate to malate by released fumarase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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